1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride

• IUPAC Name: 1,3,4,6-tetramethylpyrazolo[3,4-b]pyridine;hydrochloride
• InChI: InChI=1S/C10H13N3.ClH/c1-6-5-7(2)11-10-9(6)8(3)12-13(10)4;/h5H,1-4H3;1H
• InChI Key: RFUKFQSGDWNSJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=NN2C)C)C.Cl
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol

Description

1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride (TMPH) is a heterocyclic compound that has gained significant attention in scientific research due to its potent pharmacological properties. TMPH is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. In We will also discuss the future directions for research on TMPH.

Mechanism of Action

The mechanism of action of 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride involves the inhibition of CK2 activity by binding to the ATP-binding site of the enzyme. This leads to the disruption of various cellular processes that are regulated by CK2, resulting in the induction of apoptosis in cancer cells and the suppression of tumor growth. The anti-inflammatory and antioxidant properties of 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride are also attributed to its ability to inhibit CK2 activity.
Biochemical and Physiological Effects
1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been shown to modulate the activity of various ion channels and receptors, including GABA-A receptors and voltage-gated calcium channels. 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has also been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has several advantages for lab experiments, including its high potency and specificity for CK2 inhibition, as well as its ability to induce apoptosis in cancer cells. However, 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations. These limitations need to be taken into consideration when designing experiments involving 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride.

Future Directions

There are several future directions for research on 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride. One area of interest is the development of more efficient and cost-effective synthesis methods for 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride. Another area of interest is the identification of new targets for 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride, which could expand its potential applications in various fields of research. Furthermore, the development of 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride derivatives with improved solubility and reduced toxicity could enhance its therapeutic potential. Finally, the exploration of the pharmacokinetics and pharmacodynamics of 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride in vivo could provide valuable insights into its efficacy and safety for clinical use.
Conclusion
1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride is a heterocyclic compound that exhibits potent pharmacological properties, making it a promising candidate for various research applications. Its mechanism of action involves the inhibition of CK2 activity, which has been shown to induce apoptosis in cancer cells and suppress tumor growth. 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride also exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory disorders. While 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has several advantages for lab experiments, its limitations need to be taken into consideration when designing experiments involving the compound. Future research on 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride could lead to the development of new therapeutic strategies for various diseases.

Synthesis Methods

1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride can be synthesized through a multistep reaction involving the condensation of 2,3-dimethylpyrazine with 2,4-pentanedione, followed by the reaction with hydrochloric acid. The final product is obtained through recrystallization and purification steps. The synthesis method of 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been identified as a potent inhibitor of protein kinase CK2, an enzyme that plays a crucial role in various cellular processes. The inhibition of CK2 by 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been shown to induce apoptosis in cancer cells and suppress tumor growth in animal models. 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, 1,3,4,6-tetramethyl-1H-pyrazolo[3,4-b]pyridine hydrochloride has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory disorders.